Cas no 123401-18-3 (2-Fluoro-5-methoxycarbonyloxy-4-methylnitrobenzene)
123401-18-3 structure
Product Name:2-Fluoro-5-methoxycarbonyloxy-4-methylnitrobenzene
CAS No:123401-18-3
MF:C9H8FNO5
MW:229.161926269531
CID:2901784
PubChem ID:14421619
Update Time:2025-04-21
2-Fluoro-5-methoxycarbonyloxy-4-methylnitrobenzene Chemical and Physical Properties
Names and Identifiers
-
- 123401-18-3
- PTXLLIWPYYEKGR-UHFFFAOYSA-N
- 2-fluoro-5-methoxycarbonyloxy-4-methylnitrobenzene
- 4-Fluoro-2-methyl-5-nitrophenyl methyl carbonate
- carbonic acid 4-fluoro-2-methyl-5-nitrophenyl ester methyl ester
- DB-120567
- (4-fluoro-2-methyl-5-nitrophenyl) methyl carbonate
- SCHEMBL1098698
- 2-Fluoro-5-methoxycarbonyloxy-4-methylnitrobenzene
-
- Inchi: 1S/C9H8FNO5/c1-5-3-6(10)7(11(13)14)4-8(5)16-9(12)15-2/h3-4H,1-2H3
- InChI Key: PTXLLIWPYYEKGR-UHFFFAOYSA-N
- SMILES: FC1C(=CC(=C(C)C=1)OC(=O)OC)[N+](=O)[O-]
Computed Properties
- Exact Mass: 229.03865052Da
- Monoisotopic Mass: 229.03865052Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 280
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 81.4Ų
2-Fluoro-5-methoxycarbonyloxy-4-methylnitrobenzene Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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